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Compound of Interest

Compound Name: 2-Bromo-4-iodobenzoic acid

Cat. No.: B1342347

An In-depth Technical Guide to 2-Bromo-4-iodobenzoic Acid as a Chemical Intermediate

Introduction

2-Bromo-4-iodobenzoic acid is a dihalogenated aromatic carboxylic acid that serves as a
highly versatile and valuable building block in modern organic synthesis. Its utility stems from
the presence of three distinct functional groups—a carboxylic acid, a bromine atom, and an
ilodine atom—which can be selectively functionalized. The differential reactivity of the carbon-
iodine (C-1) and carbon-bromine (C-Br) bonds, in particular, allows for sequential, site-selective
cross-coupling reactions, making this intermediate a powerful tool for the construction of
complex molecular architectures.

This guide provides a comprehensive overview of the physicochemical properties, safety data,
synthesis, and synthetic applications of 2-Bromo-4-iodobenzoic acid, with a focus on its role
in pharmaceutical and materials science research.

Physicochemical Properties and Safety Information

Proper handling and storage are critical for ensuring safety and maintaining the integrity of the
reagent. The compound should be handled in a well-ventilated area, using appropriate
personal protective equipment (PPE), including gloves and safety glasses.

Table 1: Physicochemical and Safety Data for 2-Bromo-4-iodobenzoic Acid
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Property Value Reference
2-bromo-4-iodobenzoic

IUPAC Name ] --INVALID-LINK--
acid

CAS Number 28547-29-7 --INVALID-LINK--

Molecular Formula C7H4BrlOz --INVALID-LINK--

Molecular Weight 326.91 g/mol --INVALID-LINK--

Appearance White to off-white solid/powder  N/A

H302: Harmful if
swallowedH315: Causes skin

GHS Hazard Statements irritationH319: Causes serious --INVALID-LINK--
eye irritationH335: May cause

respiratory irritation

| Precautionary Statements | P261: Avoid breathing dustP280: Wear protective gloves/eye
protectionP305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing. | --INVALID-LINK-- |

Core Principles of Reactivity and Application

The primary synthetic value of 2-Bromo-4-iodobenzoic acid lies in the differential reactivity of
its two carbon-halogen bonds in transition metal-catalyzed cross-coupling reactions. The
carbon-iodine bond has a lower bond dissociation energy (approx. 55 kcal/mol) compared to
the carbon-bromine bond (approx. 65 kcal/mol)[1]. This difference allows for the selective
activation of the C-1 bond under milder reaction conditions (e.g., lower temperatures, specific
palladium catalysts), leaving the C-Br bond intact for subsequent transformations.

This site-selectivity is highly sought after in the synthesis of:

e Pharmaceuticals: Used as a scaffold to build complex biaryl structures found in novel
antibiotics and other therapeutic agents[?2].

o OLED Materials: Serves as a key intermediate for constructing the conjugated organic
systems required for emissive and charge-transport layers in organic light-emitting diodes
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(OLEDSs).

» Fine & Specialty Chemicals: Employed as a versatile building block for a wide range of
research chemicals and agrochemicals[3].
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Click to download full resolution via product page

Caption: Logical workflow for the sequential functionalization of 2-Bromo-4-iodobenzoic acid.

Synthesis of 2-Bromo-4-iodobenzoic Acid

While numerous suppliers offer this compound, a common synthetic route involves a
Sandmeyer-type reaction starting from an appropriate aminobenzoic acid precursor. The
following protocol is a representative method adapted from established procedures for
analogous compounds[4].

1. NaNOz, HCI
2.0-5°C Kl (ag.)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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